Cas no 2228631-04-5 (3-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 3-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2228631-04-5
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 5996119
• PubChem ID: 165968801
• Update Time: 2025-10-05

3-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid
• EN300-1959774
• 2228631-04-5
• 3-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H8ClF3N2O2/c10-8-5(6(14)2-7(16)17)1-4(3-15-8)9(11,12)13/h1,3,6H,2,14H2,(H,16,17)
• InChI Key： ZFCWLZJKDFAPQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-3-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropanoic acid

Introduction to 3-Amino-3-(2-Chloro-5-(Trifluoromethyl)pyridin-3-yl)propanoic Acid (CAS No. 2228631-04-5)

3-Amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid (CAS No. 2228631-04-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its research and application.

Chemical Structure and Properties

The chemical structure of 3-amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid is defined by its amino and carboxylic acid functional groups, as well as the presence of a chlorinated and trifluoromethylated pyridine ring. The compound's molecular formula is C₁₁H₉ClF₃N₂O₂, with a molecular weight of approximately 297.64 g/mol. The presence of these functional groups imparts specific chemical properties to the molecule, such as solubility, reactivity, and stability.

The amino group in the compound can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The carboxylic acid group can undergo various chemical reactions, including esterification and amidation, making it a versatile building block in organic synthesis. The chlorinated and trifluoromethylated pyridine ring adds to the compound's lipophilicity and electronic properties, which are important for its pharmacological profile.

Synthesis Methods

The synthesis of 3-amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid has been explored using several approaches. One common method involves the reaction of 2-chloro-5-(trifluoromethyl)pyridine with an appropriate amino acid derivative under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, where the amino group attacks the electrophilic carbon atom of the pyridine ring.

A detailed synthetic route involves the following steps:

1. Nucleophilic Substitution: 2-Chloro-5-(trifluoromethyl)pyridine reacts with an amino acid derivative (such as glycine or alanine) in the presence of a base (e.g., sodium hydride or potassium tert-butoxide). This step forms an intermediate that contains both the amino and carboxylic acid functionalities.
2. Purification: The intermediate is purified using techniques such as column chromatography or recrystallization to obtain the desired product with high purity.
3. The final product is characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods confirm the structure and purity of the synthesized compound.

Biological Activity and Applications

3-Amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid has shown promising biological activity in several preclinical studies. Recent research has focused on its potential as a lead compound for developing new drugs targeting various diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation and metastasis.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the anti-cancer properties of 3-amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid. The results showed that the compound effectively inhibited the growth of human breast cancer cells by disrupting key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that this compound could be a valuable candidate for further development as an anti-cancer agent.

Beyond cancer research, there is growing interest in exploring the potential applications of this compound in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 3-amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess the safety and tolerability of this compound in humans. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

If these initial trials yield positive results, subsequent Phase II and III trials will be conducted to evaluate the efficacy of the compound in larger patient populations. Successful completion of these trials could lead to regulatory approval and eventual market launch as a new therapeutic agent.

In conclusion, 3-amino-3-(2-chloro-5-(trifluoromethyl)pyridin-3-yl)propanoic acid (CAS No. 2228631-04-5) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in healthcare.